Cas no 71989-26-9 (Fmoc-L-Lys (Boc)-OH)

Fmoc-L-Lys(Boc)-OH is a protected lysine amino acid, useful for solid-phase peptide synthesis (SPPS). The Fmoc protecting group ensures efficient deprotection and the Boc side-chain protection facilitates handling. This product's high purity and stability enable reliable use in peptide synthesis applications.
Fmoc-L-Lys (Boc)-OH structure
Fmoc-L-Lys (Boc)-OH structure
Product Name:Fmoc-L-Lys (Boc)-OH
CAS No:71989-26-9
MF:C26H32N2O6
MW:468.542087554932
MDL:MFCD00037138
CID:59293
PubChem ID:24871225
Update Time:2025-11-06

Fmoc-L-Lys (Boc)-OH Chemical and Physical Properties

Names and Identifiers

    • N-alpha-FMOC-Nepsilon-BOC-L-Lysine
    • Nalpha-(9-Fluorenylmethoxycarbonyl)-nepsilon-(tert-butoxycarbonyl)-L-lysine
    • Nepsilon-(tert-Butoxycarbonyl)-Nalpha-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-lysine
    • Nepsilon-Boc-Nalpha-Fmoc-L-lysine
    • Fmoc-L-Lys (Boc)-OH
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-((tert-butoxycarbonyl)amino)hexanoic acid
    • ALPHA-FMOC-EPSILON-BOC-LYSINE
    • Fmoc-L-Lys(Boc)
    • Fmoc-Lys-(Boc)-OH
    • Fmoc-Lys(Boc)-OH
    • H-Orn-OH• HCl
    • A-Boc-L-lysine
    • A-Fmoc-N
    • Fmoc-Lys(Boc)
    • N-(9-fluorenyl)methoxycarbonyl-Lys(Boc)-OH
    • Na-Fmoc-Ne-Boc-L-lysine
    • N-Fmoc-N'-Boc-L-Lysine
    • Nε-Boc-Nα-Fmoc-L-lysine
    • N
    • UMRUUWFGLGNQLI-QFIPXVFZSA-N
    • N-alpha-Fmoc-N-epsilon-boc-L-lysine
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-[(2-methylpropan-2-yl)oxycarbonylamino]
    • M03419
    • 71989-26-9
    • (S)-2-((((9H-Fluoren-9-yl)Methoxy)carbonyl)aMino)-6-((tert-butoxycarbonyl)aMino)hexanoic acid;
    • (S)-2-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]-6-(tert-butoxycarbonylamino)hexanoic acid
    • N-1-Fmoc-N-5-t-boc-l-lysine
    • DTXSID901316712
    • AMY22567
    • BDBM9850
    • FMOC-L-LYS(BOC)-OH
    • Lysine derivative 3
    • L-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
    • A837386
    • N2-(((9H-fluoren-9-yl)methoxy)carbonyl)-N6-(tert-butoxycarbonyl)-L-lysine
    • AC-27601
    • L-Lysine, N(6)-[(1,1-dimethylethoxy)carbonyl]-N(2)-[(9H-fluoren-9-ylmethoxy)carbonyl]-
    • AS-14176
    • N-alpha-FMOC-N-epsilon-tert-boc-L-lysine
    • NS00064248
    • N2-Fmoc-N6-BOC-L-lysine
    • (2S)-6-(tert-butoxycarbonylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
    • HY-79128
    • (s)-2-(((9h-fluoren-9-yl)methoxy)carbonylamino)-6-(tert-butoxycarbonylamino)hexanoic acid
    • MFCD00037138
    • N-.alpha.-Fmoc-N-.epsilon.-boc-L-lysine
    • N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-N-EPSILON-T-BUTYLOXYCARBONYL-L-LYSINE
    • (S)-6-tert-Butoxycarbonylamino-2-(9H-fluoren-9-ylmethoxycarbonylamino)-hexanoic acid
    • (S)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-6-((TERT-BUTOXYCARBONYL)AMINO)HEXANOICACID
    • SCHEMBL1738182
    • Nalpha-Fmoc-Nepsilon-Boc-L-lysine
    • AKOS015922831
    • Z1080596290
    • Fmoc-Lys(Boc)-OH, >=98.0% (HPLC)
    • N6-Boc-N2-Fmoc-L-lysine
    • B3072
    • N-.alpha.-Fmoc-N-.epsilon.-t-boc-L-lysine
    • (2S)-6-{[(tert-butoxy)carbonyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
    • N8M8CCC7RN
    • N-alpha-(Fmoc)-N-epsilon-(t-boc)-L-Lysine-OH
    • N-?-FMOC-N-?-tert-boc-L-lysine
    • CS-W019816
    • (2S)-6-{[(tert-butoxy)carbonyl]amino}-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}hexanoic acid
    • EN300-67541
    • CHEMBL178424
    • AKOS015892735
    • J-300176
    • N-alpha-Fluorenylmethoxycarbonyl-N-epsilon-tert-butoxycarbonyl-L-lysine
    • Fmoc-Lys(Boc)-OH,98%
    • N~6~-(tert-butoxycarbonyl)-N~2~-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-lysine
    • (2S)-6-[(TERT-BUTOXYCARBONYL)AMINO]-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}HEXANOIC ACID
    • STL466199
    • MDL: MFCD00037138
    • Inchi: 1S/C26H32N2O6/c1-26(2,3)34-24(31)27-15-9-8-14-22(23(29)30)28-25(32)33-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21-22H,8-9,14-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t22-/m0/s1
    • InChI Key: UMRUUWFGLGNQLI-QFIPXVFZSA-N
    • SMILES: O(C(N[C@H](C(=O)O)CCCCNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
    • BRN: 4217767

Computed Properties

  • Exact Mass: 468.22600
  • Monoisotopic Mass: 468.226
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 12
  • Complexity: 684
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114
  • Surface Charge: 0
  • XLogP3: 4.5

Experimental Properties

  • Color/Form: White particles.
  • Density: 1.2301 (rough estimate)
  • Melting Point: 124°C(lit.)
  • Boiling Point: 685.7°C at 760 mmHg
  • Flash Point: 368.5℃
  • Refractive Index: -12 ° (C=1, DMF)
  • Water Partition Coefficient: Slightly soluble in water.
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 113.96000
  • LogP: 5.45510
  • Specific Rotation: -12 º (c=2,DMF 24 ºC)
  • Optical Activity: [α]20/D −12±1°, c = 1% in DMF
  • Sensitiveness: Sensitive to heat
  • Solubility: Not determined

Fmoc-L-Lys (Boc)-OH Security Information

Fmoc-L-Lys (Boc)-OH Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Fmoc-L-Lys (Boc)-OH Pricemore >>

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Fmoc-L-Lys (Boc)-OH Production Method

Production Method 1

Reaction Conditions
Reference
A new single-urea-bound 3,5-dimethylphenylcarbamoylated β-cyclodextrin chiral stationary phase and its enhanced separation performance in normal-phase liquid chromatography
Lin, Chun; Fan, Jun ; Liu, Wenna; Chen, Xiaodong; Ruan, Lijun; et al, Electrophoresis, 2018, 39(2), 348-355

Fmoc-L-Lys (Boc)-OH Raw materials

Fmoc-L-Lys (Boc)-OH Preparation Products

Fmoc-L-Lys (Boc)-OH Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:71989-26-9)Fmoc-Lys(Boc)-OH
Order Number:sfd3675
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:71989-26-9)Fmoc-L-Lys (Boc)-OH
Order Number:A837386
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:39
Price ($):179.0/357.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:71989-26-9)N-alpha-芴甲氧羰基-N-epsilon-叔丁氧羰基-L-赖氨酸
Order Number:LE25902745
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
Price ($):discuss personally
Email:18501500038@163.com

Fmoc-L-Lys (Boc)-OH Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:71989-26-9)Fmoc-Lys(Boc)-OH
sfd3675
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:71989-26-9)Fmoc-L-Lys (Boc)-OH
A837386
Purity:99%/99%
Quantity:500g/1kg
Price ($):179.0/357.0
Email